Cas no 1847553-44-9 (1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)-)

• Product Name: 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)-
• CAS No: 1847553-44-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5948921
• PubChem ID: 96739016
• Update Time: 2025-05-20

1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)-
• 1847553-44-9
• EN300-1286354
• (3S)-3-Amino-3-(1-methyl-1H-pyrazol-3-yl)propanoicacid
• (3S)-3-Amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid

• Inchi： 1S/C7H11N3O2/c1-10-3-2-6(9-10)5(8)4-7(11)12/h2-3,5H,4,8H2,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： GBMPYBWNIVPXAF-YFKPBYRVSA-N
• SMILES： [C@H](C1C=CN(C)N=1)(N)CC(=O)O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 349.4±32.0 °C(Predicted)
• pka: 3.26±0.12(Predicted)

Additional information on 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)-

1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)-: A Comprehensive Overview

The compound 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)- (CAS No. 1847553-44-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids and features a unique structure that combines a pyrazole ring with a propanoic acid moiety. The presence of the pyrazole ring introduces interesting electronic properties, while the β-amino and βS configuration adds complexity to its stereochemistry and reactivity.

Recent studies have highlighted the importance of 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)- in drug discovery and development. Its ability to act as a chiral building block has made it a valuable component in asymmetric synthesis. Researchers have explored its role in constructing bioactive molecules, particularly those with potential applications in treating neurodegenerative diseases and cancer. The βS configuration is particularly significant, as it influences the compound's interaction with biological targets and its pharmacokinetic properties.

The synthesis of 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)- involves a multi-step process that combines organic synthesis techniques with stereochemical control. Key steps include the formation of the pyrazole ring through cyclization reactions and the introduction of the amino group via selective substitution. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess, ensuring the compound's purity and consistency for downstream applications.

In terms of pharmacological activity, 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)- has shown promising results in preclinical studies. It exhibits potent inhibitory activity against certain enzymes associated with inflammatory processes, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate ion channels has opened avenues for research in treating neurological disorders such as epilepsy and chronic pain.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, the synthesis and application of 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)- have been designed with sustainability in mind. Researchers have focused on minimizing waste generation and optimizing reaction conditions to reduce energy consumption. These efforts align with global initiatives to promote green chemistry practices.

In conclusion, 1H-Pyrazole-3-propanoic acid, β-amino-1-methyl-, (βS)- is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, stereochemical properties, and biological activity make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.